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Compound of Interest

Compound Name: (+)-Nipecotic acid

Cat. No.: B1678938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(+)-Nipecotic acid, a chiral piperidine-3-carboxylic acid, is a pivotal molecule in

neuroscience research and a valuable building block in the development of therapeutics

targeting the central nervous system.[1][2] Its primary pharmacological action is the inhibition of

γ-aminobutyric acid (GABA) uptake, which potentiates GABAergic neurotransmission, making it

a compound of significant interest for conditions such as epilepsy and anxiety.[1][2][3] The

stereochemistry of nipecotic acid is crucial, as its enantiomers exhibit distinct biological

activities. This guide provides a comprehensive overview of the chiral properties of (S)-(+)-
nipecotic acid, including its synthesis, resolution, and stereospecific interactions with GABA

transporters.

Core Physicochemical and Chiral Properties
(S)-(+)-Nipecotic acid is a white to off-white powder, soluble in water.[1][2] Its chiral nature

dictates its interaction with biological systems, a critical consideration in drug design and

development.
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Property Value Reference

Synonyms
(S)-(+)-3-Piperidinecarboxylic

acid
[1]

Molecular Formula C₆H₁₁NO₂ [1]

Molecular Weight 129.16 g/mol [1]

Melting Point 253-254 °C (decomposes) [1]

Purity ≥ 99% (by titration) [1]

Optical Rotation [α]D²⁰ = +5 ± 1.5° (c=5 in H₂O) [1]

Stereospecific Inhibition of GABA Transporters
The biological activity of nipecotic acid derivatives is highly dependent on their stereochemistry.

For inhibitors of the murine GABA transporter 1 (mGAT1), the (R)-enantiomer is generally more

potent. Conversely, for inhibitors of mGAT4, the (S)-enantiomer, as with (S)-(+)-nipecotic acid,

demonstrates higher activity.[4][5] This enantioselectivity is a key factor in the design of

subtype-specific GABA uptake inhibitors.

The inhibitory potency of nipecotic acid and its derivatives is typically quantified by their half-

maximal inhibitory concentration (IC₅₀) or the negative logarithm of this value (pIC₅₀).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1430044/
https://pubmed.ncbi.nlm.nih.gov/1430044/
https://pubmed.ncbi.nlm.nih.gov/1430044/
https://pubmed.ncbi.nlm.nih.gov/1430044/
https://pubmed.ncbi.nlm.nih.gov/1430044/
https://pubmed.ncbi.nlm.nih.gov/1430044/
https://www.benchchem.com/product/b1678938?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-of-proposed-GABAergic-signaling-pathways-in-glial-cells-A-Astrocytes_fig1_51162742
https://geneglobe.qiagen.com/us/knowledge/pathways/gaba-receptor-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound/En
antiomer

Transporter
Subtype

IC₅₀ (µM) pIC₅₀ Reference

(±)-Nipecotic

acid
hGAT-1 8 - [6]

rGAT-2 38 - [6]

hGAT-3 106 - [6]

hBGT-1 2370 - [6]

mGAT-1 2.6 - [7]

mGAT-2 310 - [7]

mGAT-3 29 - [7]

mGAT-4 16 - [7]

(S)-1-[2-[tris(4-

methoxyphenyl)

methoxy]ethyl]-3-

piperidinecarbox

ylic acid

GAT-3 5 - [8]

GAT-2 21 - [8]

GAT-1 >200 - [8]

BGT-1 140 - [8]

(S)-1-[4,4-bis(4-

chlorophenyl)but

a-2,3-dien-1-

yl]piperidine-3-

carboxylic acid

[(S)-8d]

mGAT4 - 6.59 ± 0.01 [9][10]

hGAT-3 - 6.49 ± 0.10 [9][10]
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Mechanism of Action: Potentiation of GABAergic
Signaling
(S)-(+)-Nipecotic acid exerts its effects by inhibiting GABA transporters (GATs), which are

responsible for the reuptake of GABA from the synaptic cleft into presynaptic neurons and

surrounding glial cells.[5] This inhibition leads to an increased concentration of GABA in the

synapse, thereby enhancing the activation of postsynaptic GABA receptors (GABA-A and

GABA-B) and potentiating inhibitory neurotransmission.[5][9] It is important to note that at

higher concentrations (in the millimolar range), nipecotic acid may also act as a direct agonist

at GABA-A receptors.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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